4-Bromophenyl acetate
Overview
Description
4-Bromophenyl acetate is an organic compound with the molecular formula C8H7BrO2 . It is a derivative of phenylacetic acid containing a bromine atom . The compound has a molecular weight of 215.04 g/mol .
Synthesis Analysis
Methyl 4-bromophenylacetate can be synthesized from 4-bromophenylacetic acid by Fischer esterification, which involves refluxing it with methanol acidified with sulfuric acid . An ethyl ester can be made in a similar way using ethanol instead of methanol .Molecular Structure Analysis
The IUPAC name for 4-Bromophenyl acetate is (4-bromophenyl) acetate . The InChI representation is InChI=1S/C8H7BrO2/c1-6(10)11-8-4-2-7(9)3-5-8/h2-5H,1H3 . The compound has a canonical SMILES representation of CC(=O)OC1=CC=C(C=C1)Br .Chemical Reactions Analysis
The compound can undergo various reactions. For instance, methyl 4-bromophenylacetate can be made from 4-bromophenylacetic acid by Fischer esterification .Physical And Chemical Properties Analysis
4-Bromophenyl acetate has a density of 1.5±0.1 g/cm3 . It has a boiling point of 250.9±23.0 °C at 760 mmHg . The compound has a vapour pressure of 0.0±0.5 mmHg at 25°C . The enthalpy of vaporization is 48.8±3.0 kJ/mol . The flash point is 105.5±22.6 °C . The compound has a molar refractivity of 45.3±0.3 cm3 .Scientific Research Applications
Organic Synthesis
4-Bromophenyl acetate is often used in organic synthesis. It can be prepared by the addition of a bromine atom to phenylacetic acid through electrophilic aromatic substitution . It’s a derivative of phenylacetic acid containing a bromine atom in the para position .
Extraction Standard
4-Bromophenyl acetate has been used as a standard in the extraction of nonylphenol polyethoxy carboxylates with 1-4 ethoxy groups from sludge samples . This indicates its potential use in environmental science and pollution studies.
Growth Inhibitory Substance
Biochemically, 4-Bromophenyl acetate acts as a growth inhibitory substance . This property could be explored in the field of biology, particularly in studies related to growth and development.
Depolarization Effect on Protoplasts
4-Bromophenyl acetate causes the depolarization effect on the transmembrane potential difference of tobacco protoplasts isolated from two genotypes differing in their sensitivity to auxins . This suggests its potential application in plant biology and genetic studies.
Esterification
Methyl 4-bromophenylacetate is made from 4-bromophenylacetic acid by Fischer esterification, refluxing it with methanol acidified with sulfuric acid . An ethyl ester can be made in an analogous way using ethanol instead of methanol . This shows its use in chemical reactions and compound formation.
Formation of Hydrazone Derivatives
A hydrazone derivative, 2-(4-bromophenyl)acetohydrazide, is made by refluxing the methyl ester with hydrazine . Further hydrazone derivatives of 4-bromophenylacetic acid are made by condensing the simple hydrazone with aldehydes, forming a double bond with the second nitrogen . At least 19 of these hydrazones are known . This indicates its use in the creation of complex organic compounds.
Mechanism of Action
Target of Action
4-Bromophenyl acetate, also known as 4-Bromophenylacetic acid, is an organic compound
Mode of Action
For instance, it can be converted to its methyl ester via Fischer esterification . It can also react with sodium tetraphenylborate to form felbinac, which can be further converted to xenbucin .
Biochemical Pathways
In biochemical pathways, plant protoplasts can conjugate aspartic acid with 4-Bromophenylacetic acid to form 4-bromophenylacetyl-L-aspartic acid
Pharmacokinetics
Its physical properties such as melting point (118 °c), molar mass (215046 g·mol −1), and its slight water solubility can influence its bioavailability and pharmacokinetics.
Result of Action
It is known that the compound can undergo various chemical reactions to form other compounds .
Safety and Hazards
When handling 4-Bromophenyl acetate, personal protective equipment/face protection should be worn. It should not get in eyes, on skin, or on clothing. Ingestion and inhalation should be avoided. Dust formation should be avoided. The compound should be kept in containers that are tightly closed in a dry, cool, and well-ventilated place .
properties
IUPAC Name |
(4-bromophenyl) acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrO2/c1-6(10)11-8-4-2-7(9)3-5-8/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEXHCQJRVMVJMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00883774 | |
Record name | Phenol, 4-bromo-, 1-acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00883774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromophenyl acetate | |
CAS RN |
1927-95-3 | |
Record name | 4-Bromophenyl acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1927-95-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phenol, 4-bromo-, 1-acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001927953 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | p-Acetoxybromobenzene | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=404083 | |
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Record name | Phenol, 4-bromo-, 1-acetate | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Phenol, 4-bromo-, 1-acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00883774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromophenyl acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.063 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of synthesizing compounds like 2-(4-acetyl-5-aryl-5-methyl-4,5-dihydro-1,3,4-oxadiazol-2-yl)-4-bromophenyl acetates?
A1: The synthesis of compounds containing the 1,3,4-oxadiazole ring system, as described in the first paper [], is of significant interest in medicinal chemistry. This is because 1,3,4-oxadiazoles often exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties. By starting with 4-bromophenyl acetate and using it as a building block, researchers can create diverse 1,3,4-oxadiazole derivatives with potentially valuable pharmaceutical applications.
Q2: How is 4-bromophenyl acetate used in the synthesis of 5-(4-bromophenyl)-4, 6-dichloropyrimidine?
A2: The second paper [] outlines a multistep synthetic route to produce 5-(4-bromophenyl)-4, 6-dichloropyrimidine. In this process, 4-bromophenyl acetate serves as the initial starting material. It undergoes a series of transformations, including conversion to dimethyl 2-(4-bromophenyl) malonate and then to 5-(4-bromophenyl) pyrimidine-4,6-diol, eventually leading to the desired 5-(4-bromophenyl)-4, 6-dichloropyrimidine. This molecule is a valuable intermediate for synthesizing more complex pyrimidine derivatives with potential biological activity.
Q3: What spectroscopic techniques are used to confirm the structure of compounds derived from 4-bromophenyl acetate?
A3: Both papers highlight the importance of spectroscopic characterization to confirm the structures of the synthesized compounds. The techniques used include:
- IR Spectroscopy: Provides information about the functional groups present in the molecule. [, ]
- NMR Spectroscopy (1H and 13C): Reveals details about the carbon and hydrogen atom connectivity within the molecule. [, ]
- HR-MS (High-Resolution Mass Spectrometry): Provides accurate mass measurements, confirming the molecular formula of the synthesized compound. []
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